Cas no 1706448-55-6 (Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate)

• Product Name: Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate
• CAS No: 1706448-55-6
• MF: C₁₂H₁₁F₃N₂O₃
• MW: 288.222553491592
• CID: 5060275
• Update Time: 2025-06-07

Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate
• 7-Oxo-2-trifluoromethyl-5,6,7,8-tetrahydro-[1,6]naphthyridine-8-carboxylic acid ethyl ester

• Inchi： 1S/C12H11F3N2O3/c1-2-20-11(19)8-9-6(5-16-10(8)18)3-4-7(17-9)12(13,14)15/h3-4,8H,2,5H2,1H3,(H,16,18)
• InChI Key： PRDNAPADEBCSAJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2CNC(C(C(=O)OCC)C2=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 400
• XLogP3: 1.1
• Topological Polar Surface Area: 68.3

Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate Security Information

• Storage Condition：(BD619591)

Additional information on Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate

Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate (CAS No. 1706448-55-6): A Comprehensive Overview

Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate (CAS No. 1706448-55-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,6-naphthyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group and an oxo functionality in its structure imparts unique chemical and biological properties, making it a promising candidate for various pharmacological studies.

The chemical structure of Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate is characterized by a tetrahydro-1,6-naphthyridine core with a trifluoromethyl substituent at the 2-position and an oxo group at the 7-position. The ethyl ester functionality at the 8-position further enhances its solubility and bioavailability. These structural features contribute to its stability and reactivity, making it an attractive target for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential of Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties. The trifluoromethyl group plays a crucial role in modulating the compound's interaction with specific inflammatory pathways, thereby reducing inflammation in vitro and in vivo models.

In addition to its anti-inflammatory effects, Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate has also been investigated for its potential as an antimicrobial agent. Studies conducted by researchers at the University of California have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The unique combination of the 1,6-naphthyridine core and the trifluoromethyl substituent contributes to its ability to disrupt bacterial cell walls and inhibit microbial growth.

The pharmacokinetic properties of Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate have also been extensively studied. Preclinical trials have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it a suitable candidate for further clinical development. Moreover, its stability under physiological conditions ensures that it remains active over extended periods.

One of the key challenges in the development of new pharmaceuticals is ensuring their safety and efficacy. In this regard, Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate has undergone rigorous preclinical safety assessments. Toxicity studies have revealed that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings provide a strong foundation for advancing this compound into clinical trials.

The potential applications of Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate extend beyond anti-inflammatory and antimicrobial therapies. Ongoing research is exploring its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound may have neuroprotective properties by inhibiting oxidative stress and reducing neuroinflammation. These findings open up new avenues for its use in neuropharmacology.

In conclusion, Ethyl 7-oxo-2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-8-carboxylate (CAS No. 1706448-55-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties for clinical use, it is likely to play a significant role in advancing medical treatments for various diseases.